2,2,5,5-Tetramethylpiperazine dihydrochloride
Overview
Description
2,2,5,5-Tetramethylpiperazine dihydrochloride is a chemical compound with the CAS Number: 858851-27-1 . It has a molecular weight of 215.17 . The compound is a white to off-white solid .
Molecular Structure Analysis
The IUPAC name for this compound is 2,2,5,5-tetramethylpiperazine dihydrochloride . The InChI code is 1S/C8H18N2.2ClH/c1-7(2)5-10-8(3,4)6-9-7;;/h9-10H,5-6H2,1-4H3;2*1H .Physical And Chemical Properties Analysis
The compound is a white to off-white solid . It should be stored in a refrigerator .Scientific Research Applications
Biochemistry: Enzyme Inhibition Studies
2,2,5,5-Tetramethylpiperazine dihydrochloride: is utilized in biochemistry for studying enzyme kinetics and inhibition. Its structure allows it to interact with enzymes’ active sites, making it a valuable tool for understanding enzyme mechanisms and designing enzyme inhibitors .
Pharmacology: Drug Development
In pharmacology, this compound serves as a precursor or intermediate in the synthesis of various drugs. Its modification can lead to the development of new pharmacologically active molecules, contributing to the creation of novel medications .
Materials Science: Polymer Synthesis
The compound’s role in materials science includes the synthesis of polymers. Its chemical properties enable it to act as a cross-linking agent, which helps in forming polymers with desired mechanical and thermal properties .
Environmental Science: Pollutant Degradation
2,2,5,5-Tetramethylpiperazine dihydrochloride: is researched for its potential in degrading environmental pollutants. Its reactivity can be harnessed to break down harmful substances, aiding in environmental cleanup efforts .
Analytical Chemistry: Chromatography
This compound is used in analytical chemistry, particularly in chromatography as a standard or reference compound. It helps in the calibration of equipment and ensures the accuracy of analytical results .
Chemical Engineering: Process Optimization
In chemical engineering, 2,2,5,5-Tetramethylpiperazine dihydrochloride is studied for process optimization. Its stability and reactivity are key factors in designing efficient and cost-effective industrial chemical processes .
Organic Chemistry: Synthesis of Nitrogen-Containing Compounds
It is a significant reagent in organic chemistry for the synthesis of nitrogen-containing compounds. Its structure is versatile, allowing for a variety of chemical reactions to produce complex organic molecules .
Medicinal Chemistry: Lead Compound Identification
Lastly, in medicinal chemistry, this compound is used to identify lead compounds for drug discovery. Its molecular framework can be modified to enhance biological activity and selectivity towards biological targets .
Safety and Hazards
properties
IUPAC Name |
2,2,5,5-tetramethylpiperazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2.2ClH/c1-7(2)5-10-8(3,4)6-9-7;;/h9-10H,5-6H2,1-4H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQSSKNDEYSPCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC(CN1)(C)C)C.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30719259 |
Source
|
| Record name | 2,2,5,5-Tetramethylpiperazine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30719259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,5,5-Tetramethylpiperazine dihydrochloride | |
CAS RN |
858851-27-1 |
Source
|
| Record name | 2,2,5,5-Tetramethylpiperazine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30719259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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